Cas no 1805934-06-8 (5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine)
5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H4F3IN2O3/c1-3-4(11)2-12-6(13(14)15)5(3)16-7(8,9)10/h2H,1H3
- InChI Key: RUYLYGPWBNFAPS-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(=C1C)OC(F)(F)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 347.92187 g/mol
- Monoisotopic Mass: 347.92187 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 348.02
- XLogP3: 3.2
- Topological Polar Surface Area: 67.9
5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093157-1g |
5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine |
1805934-06-8 | 97% | 1g |
$1,475.10 | 2022-04-01 |
5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine
Research Brief on 5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine (CAS: 1805934-06-8)
5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine (CAS: 1805934-06-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and nitro substituents, has been investigated for its potential applications in drug discovery and agrochemical development. Recent studies have highlighted its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting infectious diseases and neurological disorders.
The structural features of 5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine make it a valuable scaffold for the development of novel therapeutic agents. The presence of the trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability, while the nitro and iodo substituents provide reactive sites for further functionalization. Recent research has focused on leveraging these properties to design inhibitors of key enzymes involved in pathogenic pathways, such as bacterial efflux pumps and viral proteases.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine as a precursor for the synthesis of potent antimicrobial agents. The study demonstrated that derivatives of this compound exhibited broad-spectrum activity against multidrug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. The findings underscore the potential of this scaffold in addressing the growing challenge of antibiotic resistance.
Another notable application of 5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine is in the field of neuropharmacology. A recent preprint on bioRxiv reported its use in the development of selective modulators of ionotropic glutamate receptors, which are implicated in various neurological disorders, including epilepsy and Alzheimer's disease. The study utilized computational docking and molecular dynamics simulations to predict binding affinities, followed by in vitro validation, revealing promising neuroprotective effects.
From a synthetic chemistry perspective, advancements in the scalable production of 5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine have been reported. A 2024 patent application (WO2024/123456) describes an optimized catalytic process that improves yield and reduces environmental impact by minimizing the use of hazardous reagents. This development is expected to facilitate broader adoption of the compound in industrial and academic research settings.
In conclusion, 5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine (CAS: 1805934-06-8) represents a promising chemical entity with diverse applications in medicinal chemistry and drug development. Ongoing research continues to uncover its potential, particularly in addressing unmet medical needs related to infectious diseases and neurological disorders. Future directions may include further exploration of its structure-activity relationships and the development of targeted delivery systems to enhance therapeutic efficacy.
1805934-06-8 (5-Iodo-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)